Cas no 1956375-95-3 (1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one)

1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one is a fluorinated benzimidazolone derivative with a piperidine scaffold, offering potential utility in medicinal chemistry and pharmacological research. Its structural features, including the benzylpiperidinyl moiety and the 5-fluoro substitution on the benzimidazolone core, may enhance binding affinity and selectivity toward biological targets. This compound is of interest for its potential as a precursor or intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) receptors or enzymes. The fluorine atom improves metabolic stability and lipophilicity, which could be advantageous in drug discovery applications. Suitable for controlled laboratory use, it requires handling under standard safety protocols for organic compounds.

1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one structure

1956375-95-3 structure

Product Name:1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one

CAS No:1956375-95-3

MF:C₁₉H₂₀FN₃O

MW:325.380007743835

CID:4816392

Update Time:2025-06-07

1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

- 1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one
- Inchi： 1S/C19H20FN3O/c20-15-6-7-18-17(12-15)21-19(24)23(18)16-8-10-22(11-9-16)13-14-4-2-1-3-5-14/h1-7,12,16H,8-11,13H2,(H,21,24)
- InChI Key： WMRMBQMIANVKJS-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)NC(N2C1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 446
XLogP3: 3.6
Topological Polar Surface Area: 35.6

1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A129008456-1g	1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one	1956375-95-3	97%	1g	$735.48	2023-09-02

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Additional information on 1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one

Introduction to 1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one (CAS No. 1956375-95-3)

1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one, with the CAS number 1956375-95-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are known for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties. The unique structural features of 1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one make it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one is characterized by a benzimidazole core, a 5-fluoro substitution, and a 1-benzylpiperidine moiety. The benzimidazole ring is a common scaffold in many bioactive molecules due to its ability to interact with various biological targets. The 5-fluoro substitution adds an additional layer of complexity and can influence the compound's pharmacological properties, such as solubility, metabolic stability, and receptor binding affinity. The 1-benzylpiperidine group, on the other hand, introduces a flexible side chain that can enhance the compound's lipophilicity and cell membrane permeability.

Recent studies have highlighted the potential of 1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can modulate microglial activation and reduce neuroinflammation in animal models of Alzheimer's disease. These findings suggest that 1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one may have neuroprotective effects and could be further explored as a potential therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of 1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one have also been investigated in preclinical studies. These studies have shown that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

The synthesis of 1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one involves several well-established chemical reactions. The key steps include the formation of the benzimidazole core through condensation reactions and the introduction of the 5-fluoro substitution via electrophilic aromatic substitution. The 1-benzylpiperidine moiety is typically introduced through nucleophilic substitution or coupling reactions. These synthetic routes are scalable and can be adapted for large-scale production if necessary.

In conclusion, 1-(1-Benzylpiperidin-4-yl)-5-fluoro-1H-benzo[d]imidazol-2(3H)-one (CAS No. 1956375-95-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.